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Compound of Interest

Compound Name: (R)-TAPI-2

Cat. No.: B15564838

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting

experiments involving (R)-TAPI-2, a potent broad-spectrum inhibitor of A Disintegrin and

Metalloproteinases (ADAMs) and Matrix Metalloproteinases (MMPs). The primary target of (R)-
TAPI-2 is the TNF-α Converting Enzyme (TACE), also known as ADAM17.

Introduction
(R)-TAPI-2, the R-isomer of TAPI-2, is a hydroxamate-based inhibitor that effectively blocks the

"shedding" of various cell surface proteins, including Tumor Necrosis Factor-alpha (TNF-α),

Transforming Growth Factor-alpha (TGF-α), and the Interleukin-6 receptor (IL-6R).[1] By

inhibiting these shedding events, (R)-TAPI-2 modulates critical signaling pathways, such as the

Notch and Epidermal Growth Factor Receptor (EGFR) pathways, which are implicated in

numerous physiological and pathological processes, including inflammation, cancer, and

neurodegenerative diseases.[1][2]
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(R)-TAPI-2 exerts its inhibitory effects by chelating the zinc ion within the catalytic domain of

metalloproteinases. This action primarily targets ADAM17, preventing the cleavage and release

of the extracellular domains of its substrates. The inhibition of ADAM17 by (R)-TAPI-2 leads to

the downregulation of downstream signaling cascades initiated by the shed ligands.

Quantitative Data Summary
The inhibitory activity of TAPI-2, the racemic mixture containing (R)-TAPI-2, has been

quantified against a range of metalloproteinases. The following tables summarize the available

data for key enzymes.

Table 1: Inhibitory Activity of TAPI-2 against ADAMs

Enzyme
Inhibition Constant
(Ki)

IC50 Reference

ADAM17 (TACE) 0.12 µM - [2]

ADAM10 3 µM - [2]

ADAM8 10 µM - [2]

ADAM12 100 µM - [2]

Table 2: Inhibitory Activity of TAPI-2 against MMPs

Enzyme IC50 Reference

General MMPs 20 µM [1]

Hmeprin β subunit 20 ± 10 µM [1]

Hmeprin α subunit 1.5 ± 0.27 nM [1]

Signaling Pathways and Experimental Workflows
(R)-TAPI-2 Inhibition of ADAM17 and Downstream
Signaling
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(R)-TAPI-2 blocks ADAM17, which in turn prevents the shedding of TNF-α and the activation of

Notch and EGFR signaling pathways.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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